
(5-Amino-2-methylphenyl)methanol molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(5-Amino-2-

methylphenyl)methanol

Cat. No.: B1267788 Get Quote

An In-Depth Technical Guide to (5-Amino-2-methylphenyl)methanol

This technical guide provides a comprehensive overview of the chemical and physical

properties of (5-Amino-2-methylphenyl)methanol, including its molecular weight and formula.

It also details a common experimental protocol for its synthesis and illustrates its key role as a

chemical intermediate. This document is intended for researchers, scientists, and professionals

in the field of drug development and organic synthesis.

Chemical Identity and Properties
(5-Amino-2-methylphenyl)methanol, also known as 5-Amino-2-methylbenzyl alcohol, is an

aromatic amino alcohol.[1] Its structural characteristics, featuring an amino group, a methyl

group, and a hydroxymethyl group attached to a benzene ring, make it a versatile building

block in organic synthesis.[2]

Quantitative Data Summary
The key molecular and physical properties of (5-Amino-2-methylphenyl)methanol are

summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₈H₁₁NO [1][3]

Molecular Weight 137.18 g/mol [1][3]

CAS Number 111437-10-6 [1][3][4]

Appearance Light yellow solid [1]

Solubility
Soluble in Dichloromethane,

Ethyl Alcohol, Methanol
[1]

Applications in Synthesis
(5-Amino-2-methylphenyl)methanol serves as a crucial intermediate in the synthesis of more

complex molecules. Notably, it is a precursor in the production of 8-Hydroxymethyl Riboflavin,

an impurity of Riboflavin (Vitamin B2).[1][2] Furthermore, it plays a significant role in the

pharmaceutical industry as a key component in the preparation of N-(5-amino-2-

methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine, an important intermediate for the synthesis of the

anticancer drug Imatinib.[2]

Experimental Protocol: Synthesis of (5-Amino-2-
methylphenyl)methanol
The most common and direct method for the synthesis of (5-Amino-2-
methylphenyl)methanol is through the selective reduction of the nitro group of (2-methyl-5-

nitrophenyl)methanol.[2] Below are two established protocols for this conversion.

Method 1: Catalytic Hydrogenation
Reaction Setup: In a suitable hydrogenation vessel, dissolve (2-methyl-5-

nitrophenyl)methanol in a solvent such as ethanol or methanol.

Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst, typically Palladium on

carbon (Pd/C).

Hydrogenation: Pressurize the vessel with hydrogen gas (H₂) to a specified pressure.
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Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Work-up: Once the reaction is complete, carefully filter the mixture to remove the catalyst.

Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield (5-Amino-2-
methylphenyl)methanol. Further purification can be achieved by recrystallization if

necessary.

Method 2: Chemical Reduction
Reaction Setup: Dissolve (2-methyl-5-nitrophenyl)methanol in a solvent, typically an acidic

medium like concentrated hydrochloric acid.

Reductant Addition: Add a reducing agent, such as stannous chloride dihydrate

(SnCl₂·2H₂O), portion-wise to the solution while stirring.

Reaction Conditions: The reaction is typically carried out at an elevated temperature (e.g.,

reflux) to ensure complete conversion.

Neutralization: After the reduction is complete, cool the reaction mixture and neutralize it with

a base (e.g., sodium hydroxide solution) to precipitate the product.

Extraction: Extract the product from the aqueous layer using a suitable organic solvent (e.g.,

ethyl acetate).

Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate),

filter, and concentrate under reduced pressure to obtain the crude product. Further

purification can be performed by column chromatography or recrystallization.

Logical Workflow: Synthetic Utility
The following diagram illustrates the logical workflow of (5-Amino-2-methylphenyl)methanol
in a synthetic pathway, showcasing its formation and subsequent conversion to a key

pharmaceutical intermediate.
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Starting Material

Target Compound

Pharmaceutical Intermediate

(2-methyl-5-nitrophenyl)methanol

(5-Amino-2-methylphenyl)methanol

Reduction
(e.g., H₂/Pd-C or SnCl₂/HCl)

N-(5-amino-2-methylphenyl)-4-
(3-pyridyl)-2-pyrimidinamine

Further Synthesis Steps

Click to download full resolution via product page

Caption: Synthetic pathway of (5-Amino-2-methylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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